Cas no 68832-39-3 (4-Epi-isoinuviscolide)

• Product Name: 4-Epi-isoinuviscolide
• CAS No: 68832-39-3
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• MDL: MFCD20260337
• CID: 836832
• PubChem ID: 53320574
• Update Time: 2025-06-12

4-Epi-isoinuviscolide Chemical and Physical Properties

Names and Identifiers

• 4-Epi-isoinuviscolide
• (3aR,4aR,5S,7aR,9aS)-5-Hydroxy-5,8-dimethyl-3-methylene-3a,4,4a,5 ,6,7,7a,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
• (3aR,4aR,5S,7aR,9aS)-3a,4,4a,5,6,7,7a,9a-Octahydro-5-hydroxy-5,8-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
• 4-Hydroxy-9
• [ "4-Hydroxy-9", "11(13)-guaiadien-12", "8-olide" ]
• Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,[3aR-(3a,4a,5,7a,9a)]-
• AKOS032962593
• (3aS,5aR,8S,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one
• 68832-39-3
• Q27137688
• CHEMBL1644107
• 4-Epiisoinuviscolide
• CHEBI:69347
• FS-8964
• (3aR,4aR,5S,7aR,9aS)-5-hydroxy-5,8-dimethyl-3-methylidene-3a,4,4a,5,6,7,7a,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
• (3aS,5aR,8S,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno(6,5-b)furan-2-one

• MDL： MFCD20260337
• Inchi： InChI=1S/C15H20O3/c1-8-6-13-11(9(2)14(16)18-13)7-12-10(8)4-5-15(12,3)17/h6,10-13,17H,2,4-5,7H2,1,3H3/t10-,11+,12+,13-,15-/m0/s1
• InChI Key： APMKESKZWHNIDJ-PFFFPCNUSA-N
• SMILES： CC1=CC2C(CC3C1CCC3(C)O)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Oily solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 422.0±45.0 °C at 760 mmHg
• Flash Point: 179.7±21.5 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

4-Epi-isoinuviscolide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives

Additional information on 4-Epi-isoinuviscolide

Recent Advances in the Study of 4-Epi-isoinuviscolide (CAS: 68832-39-3): A Comprehensive Research Brief

4-Epi-isoinuviscolide (CAS: 68832-39-3) is a sesquiterpene lactone that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and pharmacological properties. This research brief aims to provide an up-to-date overview of the latest findings related to 4-Epi-isoinuviscolide, with a particular emphasis on its molecular mechanisms, therapeutic potential, and recent advancements in its synthesis and characterization.

One of the key areas of interest in recent research has been the exploration of 4-Epi-isoinuviscolide's anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Natural Products demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling pathways, which are central to inflammatory responses and cancer progression. The study utilized in vitro models to show that 4-Epi-isoinuviscolide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, 4-Epi-isoinuviscolide has shown promise as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer cells, through the activation of caspase-3 and caspase-9. The study also highlighted the compound's ability to inhibit angiogenesis, further underscoring its potential in cancer therapy. These findings are particularly significant given the growing need for new anticancer agents with fewer side effects.

Another notable advancement in the study of 4-Epi-isoinuviscolide is the development of efficient synthetic routes. A recent paper in Organic Letters (2023) described a novel asymmetric synthesis method for 4-Epi-isoinuviscolide, achieving a high yield and enantiomeric purity. This methodological breakthrough not only facilitates the large-scale production of the compound for further studies but also opens new avenues for the synthesis of structurally related sesquiterpene lactones with potential therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of 4-Epi-isoinuviscolide. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include the development of derivatives with improved pharmacological profiles and the exploration of combination therapies to enhance efficacy. Overall, the ongoing research on 4-Epi-isoinuviscolide (CAS: 68832-39-3) holds great promise for the discovery of new therapeutic agents in the fields of inflammation and oncology.